Cas no 6286-80-2 (2-(3-fluorophenyl)-1,5-dimethylpyrazol-3-one)

• Product name: 2-(3-fluorophenyl)-1,5-dimethylpyrazol-3-one
• CAS No: 6286-80-2
• MF: C₁₁H₁₁N₂OF
• MW: 206.21624
• CID: 1641077
• PubChem ID: 223121

2-(3-fluorophenyl)-1,5-dimethylpyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-1,5-dimethylpyrazol-3-one
• AC1Q4O09
• NSC10363
• CTK5B6402
• AR-1C7282
• 1-(3-Fluorphenyl)-2,3-dimethyl-pyrazolon
• 2-(3-fluorophenyl)-1,5-dimethyl-1,2-dihydro-3h-pyrazol-3-one
• AC1L5CBI
• 2-(3-fluoro-phenyl)-1,5-dimethyl-1,2-dihydro-pyrazol-3-one
• AG-J-13314
• AC1Q4O09; NSC10363; CTK5B6402; AR-1C7282; 1-(3-Fluorphenyl)-2,3-dimethyl-pyrazolon; 2-(3-fluorophenyl)-1,5-dimethyl-1,2-dihydro-3h-pyrazol-3-one; AC1L5CBI; 2-(3-fluoro-phenyl)-1,5-dimethyl-1,2-dihydro-pyrazol-3-one; AG-J-13314;
• DTXSID00278863
• 6286-80-2
• NSC-10363
• NSC 10363

• Inchi： InChI=1S/C11H11FN2O/c1-8-6-11(15)14(13(8)2)10-5-3-4-9(12)7-10/h3-7H,1-2H3
• InChI Key： GFRLRQFXBGYRAQ-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)N(N1C)C2=CC(=CC=C2)F

Computed Properties

• Exact Mass: 206.08563
• Monoisotopic Mass: 206.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55